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Compound of Interest

Compound Name: Furan fatty acid F5

Cat. No.: B117133

Furan Fatty Acid F5: A Technical Review for
Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Furan fatty acids (FuFAs) are a unique class of lipids characterized by a substituted furan ring
within the fatty acid chain. While present in minor quantities in various biological systems, they
are gaining significant attention for their potent biological activities. Among these, Furan Fatty
Acid F5 (F5), also known as 11-(3-methyl-5-pentylfuran-2-yl)undecanoic acid or 11M5, is a
notable member. It was first identified in the liver fat of fish like the northern pike (Esox lucius)
and is found in various plant and marine sources.

This technical guide provides a comprehensive overview of the existing literature on Furan
Fatty Acid F5, focusing on its synthesis, mechanism of action, and biological significance. It is
intended to serve as a foundational resource for researchers in lipid biochemistry,
pharmacology, and drug development.

Physicochemical Properties
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Property Value

IUPAC Name 11-(3-methyl-5-pentylfuran-2-yl)undecanoic acid
Furan fatty acid F5, 11M5, 12,15-Epoxy-13-

Synonyms ) o )
methyleicosa-12,14-dienoic Acid

CAS Number 57818-37-8

Molecular Formula C21H3603

Molecular Weight 336.51 g/mol

Synthesis of Furan Fatty Acid F5

The total synthesis of F5 has been achieved through several distinct routes. These methods
are crucial for obtaining pure standards for biological testing, as isolation from natural sources
is often low-yielding.

One notable approach involves a "Baldwin-favored" 5-endo-dig cyclization of a 3-alkyne-1,2-
diol intermediate. This key step efficiently constructs the core furan ring. Another effective
method utilizes the Appel reaction in a biosynthetically inspired dehydration of an endoperoxide
to form the multi-substituted furan structure.

Experimental Protocol: Synthesis via 5-endo-dig Cyclization
This protocol is a generalized summary of a synthetic route reported in the literature.
o Preparation of the Alkyne-diol Intermediate:

o Commercially available 11-bromoundecanoic acid is converted to its corresponding iodide
via a Finkelstein reaction.

o This is followed by coupling with lithium acetylide-ethylenediamine complex to yield an
alkynoic acid, which is then esterified.

o Separately, 1-heptyne is converted to an (E)-iodoalkene.
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o A Sonogashira coupling between the alkynoic acid ester and the iodoalkene produces an
(E)-enyne intermediate.

o This enyne is then subjected to bis-hydroxylation (e.g., using the achiral Warren
procedure) to yield the key 3-alkyne-1,2-diol precursor.

e Furan Ring Formation:

o The alkyne-diol intermediate is treated with a silver(l) catalyst (e.g., silver nitrate on silica
gel).

o This induces a 5-endo-dig cyclization and dehydration, forming the substituted furan ring
of the F5 methyl ester in high yield.

e Final Hydrolysis:

o The resulting methyl ester is hydrolyzed under basic conditions to yield the final product,
Furan Fatty Acid F5.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b117133?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Starting Materials

LT N
: reagent /\J
SN - -

1-heptyne

11-bromoundecanoic acid

Core Synthesis S‘;eps

Step 1: lodination & Acetylide Coupling

Finkelstein reaction followed by coupling with lithium acetylide

Alkynoic acid intermediate

Step 2: Sonogashira Coupling

Coupling of iodoalkene (from 1-heptyne) with the alkynoic acid ester

(E)-enyne intermediate

Step 3: Bis-hydroxylation

Achiral Warren procedure

Alkyne-diol intermediate

Step 4: Furan Ring Formation

Silver-induced 5-endo-dig cyclisation

Final Broduct
\A

Furan Fatty Acid F5

Click to download full resolution via product page

A generalized workflow for the total synthesis of Furan Fatty Acid F5.
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Biological Activities and Mechanism of Action

Furan fatty acids are recognized primarily for their potent antioxidant and anti-inflammatory
effects, which are thought to underpin many of their health benefits.[1][2][3]

Antioxidant and Radical Scavenging Activity

The electron-rich furan moiety of F5 is a highly effective scavenger of free radicals, such as
hydroxyl (*OH) and peroxyl (ROQe) radicals.[1] This activity is crucial for protecting cellular
components, particularly polyunsaturated fatty acids (PUFAs) within cell membranes, from
oxidative damage and preventing lipid peroxidation chain reactions.[1] The reaction of the furan
ring with radicals leads to the formation of an unstable dioxoenoic fatty acid intermediate.
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Furan Fatty Acid F5 Reactive Oxygen Species
(Electron-rich furan ring) (e.g., *OH, ROOQ¢)

Protection of Cellular Components
(e.g., PUFAs, Membranes)

Cellular Damage

REGHEEN IETE T (Lipid Peroxidation)
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(Unstable intermediate)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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